Cas no 62462-38-8 (3-(d-Ribofuranosyl)-3,4-dihydro-9h-imidazo[1,2-a]purin-9-one)
62462-38-8 structure
Product Name:3-(d-Ribofuranosyl)-3,4-dihydro-9h-imidazo[1,2-a]purin-9-one
CAS No:62462-38-8
MF:C12H13N5O5
MW:307.262121915817
CID:956691
PubChem ID:124923
Update Time:2024-03-01
3-(d-Ribofuranosyl)-3,4-dihydro-9h-imidazo[1,2-a]purin-9-one Chemical and Physical Properties
Names and Identifiers
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- 1,N(2)-ethenoguanosine
- 3-(d-ribofuranosyl)-3,4-dihydro-9h-imidazo[1,2-a]purin-9-one
- 5,9-Dihydro-9-oxo-3-beta-D-ribofuranosylimidazo(1,2-a)purine
- 9H-Imidazo(1,2-alpha)purine-9-one, 3,4-dihydro-3-beta-D-ribofuranosyl-
- 3,4-Dihydro-3-beta-D-ribofuranosyl-9H-imidazo(1,2-alpha)purine-9-one
- 3-(d-Ribofuranosyl)-3,4-dihydro-9h-imidazo[1,2-a]purin-9-one
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- Inchi: 1S/C12H13N5O5/c18-3-5-7(19)8(20)11(22-5)17-4-14-6-9(17)15-12-13-1-2-16(12)10(6)21/h1-2,4-5,7-8,11,18-20H,3H2,(H,13,15)/t5-,7-,8-,11?/m1/s1
- InChI Key: KWHCYYFJRRSHQF-YNJARDAQSA-N
- SMILES: O1[C@H](CO)[C@H]([C@H](C1N1C=NC2C(N3C=CN=C3NC1=2)=O)O)O
Computed Properties
- Exact Mass: 307.09166853g/mol
- Monoisotopic Mass: 307.09166853g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 467
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 135
- XLogP3: -1.3
3-(d-Ribofuranosyl)-3,4-dihydro-9h-imidazo[1,2-a]purin-9-one Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
62462-38-8 (3-(d-Ribofuranosyl)-3,4-dihydro-9h-imidazo[1,2-a]purin-9-one) Related Products
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- 115173-45-0(Imidazo[4,5-e][1,4]diazepin-8(3H)-one,4,5,6,7-tetrahydro-6-hydroxy-3-b-D-ribofuranosyl-)
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- 56220-55-4(1H-Imidazole-4-carboxamide,5-amino-1-(3-deoxy-b-D-erythro-pentofuranosyl)-)
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